![molecular formula C17H20N2O2 B5416494 N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea](/img/structure/B5416494.png)
N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea, also known as flupirtine, is a non-opioid analgesic drug that has been used for the treatment of various types of pain. Flupirtine was first synthesized in 1970 and has been extensively studied for its analgesic and neuroprotective properties.
Mechanism of Action
The exact mechanism of action of N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea is not fully understood. However, it is believed to act as a selective neuronal potassium channel opener, which leads to hyperpolarization of neurons and a decrease in excitability. Flupirtine has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
Flupirtine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the threshold for pain, reduce inflammation, and protect neurons from damage. Flupirtine has also been shown to have a positive effect on sleep quality and to improve cognitive function in some studies.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea in lab experiments is its well-established safety profile. Flupirtine has been used clinically for over 30 years and has a low incidence of side effects. However, one limitation of using this compound in lab experiments is its limited availability. Flupirtine is not widely available for research purposes, which can make it difficult to obtain for some studies.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Flupirtine has been shown to have neuroprotective properties and may be able to slow the progression of these diseases. Another area of interest is the development of new formulations of this compound that can improve its bioavailability and effectiveness. Finally, more studies are needed to fully understand the mechanism of action of this compound and its potential uses in the treatment of pain and other conditions.
Synthesis Methods
The synthesis of N-(4-methoxyphenyl)-N'-(1-phenylpropyl)urea involves the reaction of 4-methoxyphenyl isocyanate with 1-phenylpropylamine. The resulting product is then treated with hydrochloric acid to yield this compound hydrochloride. The synthesis of this compound is a relatively simple process and can be easily scaled up for industrial production.
Scientific Research Applications
Flupirtine has been extensively studied for its analgesic and neuroprotective properties. It has been shown to be effective in the treatment of various types of pain, including chronic pain, neuropathic pain, and migraine. Flupirtine has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-(1-phenylpropyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c1-3-16(13-7-5-4-6-8-13)19-17(20)18-14-9-11-15(21-2)12-10-14/h4-12,16H,3H2,1-2H3,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYNKZVYKBSVQKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)NC(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.